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Compound of Interest

Compound Name: 7-Hydroxy-1-tetralone

cat. No.: B1583441

An In-depth Technical Guide to 7-Hydroxy-1-tetralone (CAS: 22009-38-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Hydroxy-1-tetralone is a key chemical intermediate belonging to the tetralone class of
aromatic ketones.[1] Its structure, featuring a hydroxyl group on the aromatic ring and a ketone
on the fused aliphatic ring, makes it a versatile scaffold for chemical synthesis. This compound
is of significant interest in medicinal chemistry and drug development, primarily serving as a
crucial building block for the synthesis of various pharmaceutical agents.[2] Notably, it is an
intermediate in the production of drugs such as the antidepressant Agomelatine.[3]
Furthermore, derivatives of 7-Hydroxy-1-tetralone have been investigated for a range of
biological activities, including monoamine oxidase (MAO) inhibition and interaction with
dopamine receptors, highlighting its therapeutic potential.[2][4][5] This guide provides a
comprehensive overview of its physicochemical properties, synthesis, and biological
significance, complete with experimental protocols and pathway diagrams.

Physicochemical Properties

7-Hydroxy-1-tetralone is typically a white to off-white crystalline solid under standard
conditions.[1] It is sparingly soluble in water but shows solubility in organic solvents like
dioxane.[1][6] A summary of its key physicochemical data is presented below.
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Property Value Reference(s)
CAS Number 22009-38-7 (1116171
Molecular Formula C10H1002 [61[8]1[9][10]
Molecular Weight 162.18 g/mol
White to off-white crystalline
Appearance _ [1][11]
solid
Melting Point 160 - 166 °C [7]
. . 344.7 °C @ 760 mmHg; 215
Boiling Point [4][6]
°C @ 12 mmHg
Density ~1.2 g/cm3 [81[7]
LogP 1.7-2.34 [8]
Flash Point 146.8 °C [8]
Refractive Index ~1.603 [81[7]

Synthesis and Purification

The most common and industrially relevant synthesis of 7-Hydroxy-1-tetralone involves the O-
demethylation of its precursor, 7-methoxy-1-tetralone.[12] This precursor can be synthesized
via a Friedel-Crafts acylation followed by cyclization.

Experimental Protocol: Synthesis of 7-Hydroxy-1-
tetralone

Part A: Synthesis of 7-Methoxy-1-tetralone (Precursor)

This protocol is adapted from Friedel-Crafts acylation and intramolecular cyclization
procedures.

Materials:

e Anisole
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Succinic anhydride

Anhydrous Aluminum chloride (AICI3)

Nitromethane (or Dichloromethane)

Concentrated Sulfuric Acid (or Polyphosphoric acid)

Hydrochloric acid (30%)

Toluene

Ice, Distilled water

Procedure:

Friedel-Crafts Acylation: To a cooled (0-5 °C) suspension of anhydrous AICls (25.9 g) in 100
mL of dichloromethane, add anisole (10 g).

Slowly add succinic anhydride (9.7 g) in portions while maintaining the temperature below 10
°C.

Stir the mixture at room temperature for 12 hours.

Carefully pour the reaction mixture into a beaker containing 600 mL of ice water and 100 mL
of 30% HCI.

Stir for 1 hour until the precipitate forms. Collect the solid product, 4-(4-methoxyphenyl)-4-
oxobutanoic acid, by suction filtration and wash with water.

Intramolecular Cyclization: Add the dried 4-(4-methoxyphenyl)-4-oxobutanoic acid (10 g) in
portions to 20 g of pre-heated (50-60 °C) concentrated sulfuric acid with stirring.

Maintain the temperature and stir for 1 hour.

Cool the mixture and pour it into 350 mL of cold water.

Extract the aqueous layer three times with 150 mL of toluene.
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o Combine the organic phases, wash with a saturated sodium bicarbonate solution, then with
brine, and dry over anhydrous magnesium sulfate.

o Concentrate the organic phase under reduced pressure to yield crude 7-methoxy-1-
tetralone.

Part B: Demethylation to 7-Hydroxy-1-tetralone

This protocol is a representative procedure based on Lewis acid-mediated demethylation.[4]
[10]

Materials:

o 7-Methoxy-1-tetralone (from Part A)
e Anhydrous Aluminum chloride (AICI3)
e Anhydrous Toluene

o Ethyl acetate

e Anhydrous Magnesium Sulfate

e Methanol

Procedure:

e Under a nitrogen atmosphere, add 7-methoxy-1-tetralone (25 g, 142 mmol) slowly to a
suspension of anhydrous AICls (37.8 g, 283 mmol) in 250 mL of anhydrous toluene.

e Heat the reaction mixture with stirring to 110 °C and maintain for 1 hour.

e Cool the mixture to room temperature, then further cool to 0 °C in an ice bath.
o Slowly quench the reaction by the dropwise addition of 100 mL of water.

» Extract the aqueous phase three times with 100 mL of ethyl acetate.

o Combine the organic extracts and dry over anhydrous magnesium sulfate.
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« Filter to remove the desiccant and concentrate the filtrate to dryness under reduced
pressure.

e The crude product is ground with methanol and filtered to yield 7-Hydroxy-1-tetralone as a
solid.

« Purification: Further purification can be achieved by recrystallization from a suitable solvent
(e.g., ethanol/water) or by column chromatography on silica gel using an ethyl
acetate/hexane gradient.[1][4]
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Synthesis Workflow for 7-Hydroxy-1-tetralone

Part A: Precursor Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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